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Compound of Interest

2-Amino-4-
Compound Name: o
(methoxycarbonyl)benzoic acid

Cat. No.: B105353

An In-depth Technical Guide to 2-Amino-4-(methoxycarbonyl)benzoic acid
CAS Number: 85743-02-8

This technical guide provides a comprehensive overview of 2-Amino-4-
(methoxycarbonyl)benzoic acid, a valuable building block in organic synthesis, particularly
for researchers, scientists, and professionals in drug development. This document outlines its
chemical and physical properties, spectroscopic data, synthesis protocols, and key
applications, presenting quantitative data in structured tables and illustrating workflows and
relationships with Graphviz diagrams.

Chemical and Physical Properties

2-Amino-4-(methoxycarbonyl)benzoic acid is a substituted aromatic carboxylic acid.[1] Its
structure, featuring an amino group, a carboxylic acid, and a methyl ester, makes it a versatile
intermediate for creating more complex molecules.[1][2] The compound typically appears as a
solid.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 85743-02-8 [3]
Molecular Formula CoHoNO4 [3]
Molecular Weight 195.17 g/mol [3]
Physical Form Solid

Purity >97%

2-8°C, Protected from light,
Storage Temperature
Argon charged

WOLYDIFKLNALLS-
INChl Key [3]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Amino-4-
(methoxycarbonyl)benzoic acid. While a complete set of spectra is not available in the
search results, typical spectroscopic characteristics for related aminobenzoic acids provide
insight into the expected data.

Table 2: Spectroscopic Information
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Spectrum Type Description Source

A*H NMR spectrum in DMSO-
ds for a related compound, 2-
amino-4-methoxybenzoic acid,

1H NMR shows characteristic peaks for [41[5]
the aromatic protons, the

amino group, and the methoxy
group.[4][5]

The infrared spectrum of
aminobenzoic acids typically
shows characteristic

IR ] _ [6]
absorption bands for the amino
and carboxyl groups, as well

as the benzene ring.[6]

Mass spectral analysis of a
similar compound, 2-amino-4-
methoxybenzoic acid, showed
an (M+H)* peak at 196,

corresponding to its molecular

MS

weight.

Synthesis and Experimental Protocols

The synthesis of aminobenzoic acid derivatives often involves the reduction of a corresponding
nitro compound. A general procedure for the synthesis of a related compound, 2-amino-4-
methoxybenzoic acid, involves the hydrogenation of 4-methoxy-2-nitrobenzoic acid.[4][5]

Experimental Protocol: Synthesis of 2-Amino-4-
methoxybenzoic Acid
This protocol is adapted from the synthesis of a structurally similar compound and serves as a

representative example.[4][5]

 Dissolution: Dissolve 4-methoxy-2-nitrobenzoic acid (e.g., 3 g, 16.4 mmol) in methanol (80
mL).[4][5]
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» Catalyst Addition: Add a 10% palladium on carbon catalyst (e.g., 300 mg) to the solution.[4]
[5]

» Hydrogenation: Carry out the hydrogenation reaction at room temperature and atmospheric
pressure for 18 hours.[4][5]

« Filtration: Upon completion, filter the reaction mixture through celite to remove the palladium
catalyst.[4][5]

» Concentration: Concentrate the filtrate to dryness under reduced pressure to yield the final
product.[4][5]

General Synthesis Workflow

Dissolution in Solvent Addition of Catalyst Hydrogenation Reaction Filtration
(e.., Methanol) (e.g., 10% Pd/C) (Room Temperature, 18h) (Removal of Catalyst)

Starting Material
(€.g., 4-Methoxy-2-nitrobenzoic acid)

Concentration Final Product
(Under Reduced Pressure) (2-Amino-4-methoxybenzoic Acid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of an aminobenzoic acid derivative.

Applications in Research and Drug Development

2-Amino-4-(methoxycarbonyl)benzoic acid and its analogs are valuable intermediates in the
synthesis of a variety of chemical compounds, including pharmaceuticals and agrochemicals.
[7] Their utility stems from the presence of multiple reactive functional groups that allow for
further chemical modifications.

e Pharmaceutical Intermediates: These compounds are key building blocks in the synthesis of
various pharmaceutical agents.[1][7] For instance, related structures are used in the
development of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2]

o Peptide Synthesis: Unnatural amino acids like 2-Amino-4-bromobenzoic acid, a related
compound, are incorporated into peptides to enhance their pharmacological properties, such
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as increased stability and receptor affinity.[8]

e Specialty Chemicals: They also serve as precursors for the production of dyes, pigments,
and polymers.[7]

Applications of 2-Amino-4-(methoxycarbonyl)benzoic Acid Analogs
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Caption: Logical relationships of applications for aminobenzoic acid analogs.

Safety and Handling

Proper safety precautions are essential when handling 2-Amino-4-
(methoxycarbonyl)benzoic acid and related compounds. It is important to consult the Safety
Data Sheet (SDS) for detailed information.[9][10]

Table 3: GHS Hazard Information
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Hazard Statement Description

H315 Causes skin irritation[3]

H319 Causes serious eye irritation[3]
H335 May cause respiratory irritation[3]

General Handling Precautions:
e Use in a well-ventilated area.[9]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[9]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]
e Wash hands and any exposed skin thoroughly after handling.[9]

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
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Safe Handling Workflow

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Use in a Well-Ventilated Area
(e.g., Fume Hood)

'

Weigh and Handle with Care
(Avoid Dust Inhalation)

'

After Handling:
Wash Hands Thoroughly

'

Store Properly
(Cool, Dry, Well-Ventilated)

End: Safe Storage

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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